3-(2-{[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethyl)-1,3-oxazolidin-2-one

• IUPAC Name: 3-[2-[[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino]ethyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C16H19N5O4/c1-23-12-4-3-5-13(24-2)14(12)11-10-18-20-15(19-11)17-6-7-21-8-9-25-16(21)22/h3-5,10H,6-9H2,1-2H3,(H,17,19,20)
• InChI Key: VDCUCAWVQWFAQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C2=CN=NC(=N2)NCCN3CCOC3=O
• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a 1,2,4-triazine ring, which is a type of heterocyclic compound. This ring is substituted with a 2,6-dimethoxyphenyl group and an aminoethyl group. The aminoethyl group is further connected to a 1,3-oxazolidin-2-one ring.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this compound. Generally, the synthesis of such a compound would likely involve several steps, each introducing a different functional group. The 1,2,4-triazine ring could potentially be synthesized through a cyclization reaction, while the 2,6-dimethoxyphenyl group might be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazine ring and the 1,3-oxazolidin-2-one ring would contribute to the rigidity of the molecule, while the various substituents could influence its overall shape and polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, the presence of polar functional groups like the amino group and the ester group in the 1,3-oxazolidin-2-one ring could make the compound polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, which is hard to predict without experimental data. Given the complexity of this molecule, it could potentially interact with various biological targets.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be of interest in fields like medicinal chemistry, materials science, or chemical biology, among others.